Cas no 150449-99-3 (4,6-Dichloro-quinazoline-2-carboxylic Acid ethyl ester)

4,6-Dichloro-quinazoline-2-carboxylic acid ethyl ester is a versatile quinazoline derivative widely used as a key intermediate in organic synthesis and pharmaceutical research. Its dichloro-substituted quinazoline core provides high reactivity, making it valuable for further functionalization, particularly in the development of kinase inhibitors and other biologically active compounds. The ethyl ester group enhances solubility in organic solvents, facilitating downstream reactions. This compound is characterized by its stability under standard storage conditions and consistent purity, ensuring reliable performance in synthetic applications. Its structural features make it a preferred choice for researchers working on heterocyclic chemistry and drug discovery.
4,6-Dichloro-quinazoline-2-carboxylic Acid ethyl ester structure
150449-99-3 structure
Product Name:4,6-Dichloro-quinazoline-2-carboxylic Acid ethyl ester
CAS No:150449-99-3
MF:C11H8Cl2N2O2
MW:271.099420547485
MDL:MFCD10697897
CID:99881
PubChem ID:18796671
Update Time:2025-10-29

4,6-Dichloro-quinazoline-2-carboxylic Acid ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Ethyl 4,6-dichloroquinazoline-2-carboxylate
    • 2-Quinazolinecarboxylicacid, 4,6-dichloro-, ethyl ester
    • 4,6-Dichloro-quinazoline-2-carboxylic acid ethyl ester
    • AB60773
    • DTXSID80596350
    • AKOS016003073
    • 2-Quinazolinecarboxylicacid,4,6-dichloro-,ethyl ester
    • SY227632
    • CS-0376965
    • NOPBSKCNIZYGHU-UHFFFAOYSA-N
    • 2-Quinazolinecarboxylic acid, 4,6-dichloro-, ethyl ester
    • 2-ethoxycarbonyl-4,6-dichloroquinazoline
    • MFCD10697897
    • 150449-99-3
    • E87914
    • FT-0729412
    • SCHEMBL7495667
    • DB-063860
    • 4,6-Dichloro-quinazoline-2-carboxylic Acid ethyl ester
    • MDL： MFCD10697897
    • Inchi： 1S/C11H8Cl2N2O2/c1-2-17-11(16)10-14-8-4-3-6(12)5-7(8)9(13)15-10/h3-5H,2H2,1H3
    • InChI Key： NOPBSKCNIZYGHU-UHFFFAOYSA-N
    • SMILES： ClC1=C2C=C(C=CC2=NC(C(=O)OCC)=N1)Cl

Computed Properties

  • Exact Mass: 269.99600
  • Monoisotopic Mass: 269.9962829g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 291
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 52.1Ų

Experimental Properties

  • Density: 1.439
  • Boiling Point: 411.7°C at 760 mmHg
  • Flash Point: 202.8°C
  • Refractive Index: 1.623
  • PSA: 52.08000
  • LogP: 3.11330

4,6-Dichloro-quinazoline-2-carboxylic Acid ethyl ester Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4,6-Dichloro-quinazoline-2-carboxylic Acid ethyl ester Pricemore >>

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